Cas no 1690086-12-4 ((2R)-2-amino-4-(2-methoxyethoxy)butanoic acid)

• Product Name: (2R)-2-amino-4-(2-methoxyethoxy)butanoic acid
• CAS No: 1690086-12-4
• MF: C₇H₁₅NO₄
• MW: 177.198302507401
• CID: 5843442
• PubChem ID: 106702839
• Update Time: 2025-06-14

(2R)-2-amino-4-(2-methoxyethoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• O-(2-Methoxyethyl)-D-homoserine
• D-Homoserine, O-(2-methoxyethyl)-
• (2R)-2-amino-4-(2-methoxyethoxy)butanoic acid
• EN300-1298717
• 1690086-12-4

• Inchi： 1S/C7H15NO4/c1-11-4-5-12-3-2-6(8)7(9)10/h6H,2-5,8H2,1H3,(H,9,10)/t6-/m1/s1
• InChI Key： QAHGFIIGXSSIJF-ZCFIWIBFSA-N
• SMILES： C(O)(=O)[C@@H](CCOCCOC)N

Computed Properties

• Exact Mass: 177.10010796g/mol
• Monoisotopic Mass: 177.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Boiling Point: 326.0±37.0 °C(Predicted)
• pka: 2.21±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-4-(2-methoxyethoxy)butanoic acid

Recent Advances in the Study of (2R)-2-amino-4-(2-methoxyethoxy)butanoic acid (CAS: 1690086-12-4)

In recent years, (2R)-2-amino-4-(2-methoxyethoxy)butanoic acid (CAS: 1690086-12-4) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This non-natural amino acid derivative, characterized by its methoxyethoxy side chain, has been explored for its role in modulating biological pathways and enhancing drug delivery systems. The compound's chiral center at the 2-position and its ether-linked side chain contribute to its distinctive pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and optimization of (2R)-2-amino-4-(2-methoxyethoxy)butanoic acid to improve its bioavailability and stability. Advanced synthetic routes, including enantioselective catalysis and solid-phase peptide synthesis, have been employed to produce high-purity batches of the compound. These methodologies have enabled researchers to explore its incorporation into peptide-based therapeutics, where it serves as a building block to enhance solubility and reduce immunogenicity. Additionally, its potential as a prodrug moiety has been investigated, with promising results in preclinical models.

The biological activity of (2R)-2-amino-4-(2-methoxyethoxy)butanoic acid has been evaluated in various contexts, including its interaction with amino acid transporters and its role in metabolic pathways. Recent findings suggest that this compound may act as a substrate for specific transporters, such as LAT1 and ASCT2, which are overexpressed in certain cancer cells. This property has sparked interest in its use for targeted drug delivery, particularly in oncology. Furthermore, its ability to modulate glutamine metabolism has been explored, with potential implications for treating metabolic disorders and neurodegenerative diseases.

In the realm of drug development, (2R)-2-amino-4-(2-methoxyethoxy)butanoic acid has been incorporated into novel peptide conjugates and small-molecule inhibitors. For instance, recent research has demonstrated its utility in enhancing the blood-brain barrier penetration of therapeutic peptides, addressing a longstanding challenge in neuropharmacology. Moreover, its incorporation into protease-resistant peptide analogs has shown improved therapeutic efficacy in models of inflammatory and autoimmune diseases. These advancements underscore the compound's versatility and its potential to address unmet medical needs.

Despite these promising developments, challenges remain in the clinical translation of (2R)-2-amino-4-(2-methoxyethoxy)butanoic acid-based therapies. Issues such as scale-up synthesis, regulatory approval, and long-term safety profiles require further investigation. However, the growing body of research supports the continued exploration of this compound as a valuable tool in chemical biology and drug discovery. Future studies are expected to delve deeper into its mechanistic insights and expand its applications across diverse therapeutic areas.